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Compound of Interest

Compound Name: 4-Nitrosophenol
CAS No.: 104-91-6; 637-62-7
Cat. No.: B3428023
Get Quote
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Executive Summary: The Tautomeric Hazard

4-Nitrosophenol (CAS: 104-91-6) presents a unique safety challenge in drug development not
because of its acute toxicity alone, but due to its dynamic structural instability. Unlike stable
phenolic intermediates, 4-nitrosophenol exists in a tautomeric equilibrium with p-
benzoquinone monoxime.

This guide deviates from standard safety protocols by prioritizing the management of this
equilibrium. Failure to control the environmental factors (pH, temperature, light) that shift this
balance can lead to run-away exothermic decomposition, batch failure, and energetic events.

Part 1: Physicochemical Basis of Hazard

To handle 4-nitrosophenol safely, one must understand that it behaves less like a static
phenol and more like a dormant energetic material.

The Instability Mechanism
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In the solid state and in solution, the compound equilibrates between the nitrosophenol form
(aromatic, relatively stable) and the quinone monoxime form (non-aromatic, higher energy,

reactive).
» Acidic/Neutral Conditions: Favor the Nitrosophenol form (Pale yellow).

e Basic Conditions/Heating: Shift equilibrium to the Quinone Monoxime anion (Green/Dark
Brown). This form is prone to polymerization and violent decompaosition.

Key Insight: The darkening of the material is not just "aging"; it is a visual indicator of a shift

toward the unstable quinonoid form.
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Figure 1: The tautomeric equilibrium governing the stability of 4-nitrosophenol. A shift to the

right increases the risk of energetic decomposition.

Part 2: Comprehensive Risk Profile[2]

The following data aggregates GHS classifications with thermal stability data critical for process

safety.

Table 1: Physicochemical & Toxicological Data
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Parameter

Value | Classification

Critical Note

CAS Number

104-91-6

Distinct from 4-nitrophenol
(100-02-7).[1]

Physical State

Solid (Needles)

Dust explosion hazard if

micronized.

Do not heat to melt.

Melting/Decomp ~144°C (Decomposes) S ]
Decomposition is exothermic.
] ) Burns vigorously; difficult to
Flash Point N/A (Solid) o
extinguish.
_ o High risk of allergic contact
Skin Sensitization Category 1 N
dermatitis.
o Severe irritant; potential for
Eye Irritation Category 2A

corneal damage.

Mutagenicity

Suspected (Muta.[2][3] 2)

Treat as a potential genotoxin.

Incompatibility

Acids, Bases, Oxidizers

Bases catalyze the shift to the

unstable quinone form.

Process Safety Warning: Differential Scanning Calorimetry (DSC) data often shows an

exotherm onset starting as low as 120°C for impure samples. Never subject this material to

temperatures >50°C during drying or processing.

Part 3: Storage & Stability Protocol (The "Cold

Chain")

This protocol utilizes a Self-Validating System: the material's appearance serves as an

immediate quality check before use.
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Storage Standards

o Temperature: Store at 2°C to 8°C (Refrigerated).

o Why: Retards the tautomeric shift and thermal degradation.
o Container: Amber glass or opaque HDPE.

o Why: Light energy can catalyze the formation of radical species.
o Atmosphere: Store under inert gas (Argon/Nitrogen) if possible.

o Why: Prevents oxidative degradation of the surface layer.

The "Traffic Light" Validation Check

Before weighing or using the reagent, perform this visual inspection:
o @ PASS (Pale Yellow/Tan): Material is in the stable nitrosophenol form. Proceed.

. CAUTION (Greenish tint): Surface oxidation or partial tautomerization. Check purity via
HPLC/TLC.

« @ FAIL (Dark Brown/Black): Significant decomposition to quinone monoxime/polymers. Do
not use. Dispose of as hazardous waste.

Part 4: Operational Handling Workflow

This workflow is designed to minimize dust exposure and thermal stress.

Required PPE[2][5][6][7][8]

» Respiratory: P3/N100 particulate respirator or powered air-purifying respirator (PAPR) for
quantities >10g.

e Dermal: Double nitrile gloves (0.11mm min thickness). Tyvek lab coat.

o Eye: Chemical splash goggles.
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Step-by-Step Protocol

e Preparation:
o Equip PPE.[4][3][5][6][7][8191[10][11]
o Clear fume hood of all heat sources (hot plates must be unplugged).

o Prepare a "Quench Station" (Bucket with 10% Sodium Bisulfite solution) to neutralize
spills.

e Weighing (The "Static" Risk):
o Use an anti-static gun on the weighing boat.
o Why: Fine organic dusts are prone to static discharge ignition.
o Transfer solid gently to avoid dust cloud formation.[6]

e Solubilization:
o Dissolve in solvents (e.g., Ethanol, Ether) at room temperature.
o NEVER heat the solvent to reflux to aid dissolution.

o If the solution turns dark green immediately upon addition, the solvent may be
contaminated with traces of base. Discard.

e Reaction Monitoring:
o Monitor internal temperature strictly.

o If using as an intermediate, quench the reaction immediately upon completion to prevent
side-reactions of the unreacted nitrosophenol.
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Figure 2: Operational workflow emphasizing the visual "Go/No-Go" decision point to ensure
reagent integrity.

Part 5: Emergency Response
Firefighting (NOx Hazard)

4-Nitrosophenol burns to produce Nitrogen Oxides (NOXx), which are insidious poisons
(delayed pulmonary edema).
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o Media: Water spray (deluge), CO2, dry chemical.[10]

e Protocol: Firefighters must wear full SCBA. Do not inhale smoke.[4][3][6] If exposed to
smoke, medical observation for 24 hours is mandatory.

Accidental Spills

Evacuate the immediate area to let dust settle.

Don PPE (Respiratory protection is critical).

Cover the spill with a damp absorbent pad (dampening prevents dust).

Clean the surface with a mild reducing agent (10% Sodium Bisulfite) to reduce the nitroso
group and facilitate cleaning, followed by soapy water.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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